3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride

• IUPAC Name: methyl 3-(piperazine-1-carbonylamino)propanoate;hydrochloride
• InChI: InChI=1S/C9H17N3O3.ClH/c1-15-8(13)2-3-11-9(14)12-6-4-10-5-7-12;/h10H,2-7H2,1H3,(H,11,14);1H
• InChI Key: LXGVVSHEOYHNHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)N1CCNCC1.Cl
• Molecular Formula: C9H18ClN3O3
• Molecular Weight: 251.71 g/mol
• CAS No.: 1177651-87-4

Description

3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride (CAS: 1177651-87-4) is a piperazine-derived compound featuring a methyl ester group and a urea-like linkage between the piperazine ring and the propionic acid backbone. It is synthesized with a purity of 95% and is cataloged under the identifier QD-0356 in commercial chemical databases . Its physicochemical properties, such as moderate solubility in polar solvents and stability under standard storage conditions, are attributed to the balanced hydrophilicity of the piperazine group and the lipophilic methyl ester .

Biological Activity

3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, pharmacological effects, and relevant case studies.

Chemical Structure and Synthesis

The compound features a piperazine ring, which is known for its versatility in drug design. The synthesis of amino acid methyl esters, including this compound, typically involves the reaction of amino acids with methanol in the presence of hydrochloric acid to yield the corresponding methyl ester hydrochlorides .

Structural Formula

The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{16}\text{ClN}_3\text{O}_2$$

Synthesis Overview

• Reactants : Amino acid, methanol, HCl
• Conditions : Room temperature, acidic medium
• Yield : Good to excellent yields reported in literature .

Pharmacological Profile

The biological activity of 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride can be categorized into several key areas:

• Neurotransmitter Modulation :
  • The compound may act as a modulator of glutamate receptors, similar to other piperazine derivatives. Glutamate receptors are crucial for synaptic transmission and plasticity in the central nervous system .
• Antidepressant Effects :
  • Some studies suggest that piperazine derivatives exhibit antidepressant-like effects in animal models. This could be attributed to their influence on serotonin and norepinephrine pathways.
• Antinociceptive Properties :
  • Preliminary investigations indicate potential antinociceptive (pain-relieving) properties, which may be linked to modulation of pain pathways involving glutamate signaling.

Case Studies and Research Findings

Several studies have explored the biological implications of similar compounds:

• Study on Glutamate Receptor Activity :
  Research indicates that compounds structurally related to 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride can influence the activity of NMDA receptors, which are pivotal in synaptic plasticity and memory functions .
• Behavioral Studies :
  Animal models treated with piperazine derivatives have shown reduced anxiety-like behaviors, suggesting a potential role in anxiety disorders.

Table: Summary of Biological Activities

Activity Type	Observations	References
Neurotransmitter Modulation	Modulates glutamate receptor activity
Antidepressant Effects	Exhibits antidepressant-like effects in models
Antinociceptive Properties	Potential pain-relieving effects noted

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Purity	Applications/Notes	Reference
3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride	Piperazine-1-carbonyl urea linkage, methyl ester, hydrochloride salt	307.78	95%	Pharmaceutical intermediate; potential CNS or enzyme-targeting drug development
3-(Piperazin-1-yl)propionic acid ethyl ester	Ethyl ester instead of methyl ester; lacks urea linkage	229.29	N/A	Used in antimicrobial or antiviral research; lower lipophilicity than methyl ester
2-Piperazine-4-amino-6,7-dimethoxyquinazoline	Quinazoline core with piperazine and dimethoxy groups	331.35	98%	Kinase inhibition (e.g., anticancer applications)
3-[5-Chloro-2-methoxy-4-(2-methoxycarbonyl-ethylamino)-3,6-dioxo-cyclohexa-1,4-dienylamino]-propionic acid methyl ester	Chloro, methoxy, and cyclohexadienylamino substituents; complex redox-sensitive structure	514.83	N/A	Synthetic intermediate for antimalarial or antibiotic agents
Methyl 3-(3-aminobenzamido)propanoate hydrochloride	Aromatic benzamido group instead of piperazine-carbonyl	272.72	N/A	Peptide mimetics or protease inhibitors

Key Differences in Functional Groups and Reactivity

• Urea Linkage vs.
• Ester Group Variations : The methyl ester in the target compound offers higher metabolic stability than the ethyl ester analog, which may undergo faster enzymatic hydrolysis .
• Quinazoline vs. Piperazine-Carbonyl : The quinazoline-containing derivative (QA-0069) exhibits distinct electronic properties due to its aromatic core, favoring applications in kinase inhibition over the target compound’s broader enzymatic interactions .